2-(5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C21H20ClN5O3/c1-3-13-5-7-14(8-6-13)23-17(28)11-26-19-18(24-25-26)20(29)27(21(19)30)15-9-4-12(2)16(22)10-15/h4-10,18-19H,3,11H2,1-2H3,(H,23,28)
• InChI Key: YMGUIBGDNQJQQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC(=C(C=C4)C)Cl)N=N2
• Molecular Formula: C21H20ClN5O3
• Molecular Weight: 425.9 g/mol

Description

2-(5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H20ClN5O3 and its molecular weight is 425.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research into chloroacetanilide herbicides and safeners, such as acetochlor and R-29148, focuses on understanding their metabolism and mode of action through the synthesis of high-specific-activity radiolabeled compounds. These studies contribute to agricultural chemistry by elucidating how these compounds interact with plant biology and pests (Latli & Casida, 1995).

Mechanisms of Action

• Investigations into the metabolic pathways of chloroacetamide herbicides in human and rat liver microsomes have shed light on the potential carcinogenic mechanisms and comparative metabolism between species. Understanding these pathways is crucial for assessing human health risks and developing safer agrochemicals (Coleman et al., 2000).

Antimicrobial Activities

• The synthesis of novel triazole derivatives and their evaluation for antimicrobial activities highlights the potential of such compounds in developing new antimicrobial agents. These studies are fundamental in the search for new treatments against resistant strains of bacteria and fungi (Bektaş et al., 2007).

Chemical Synthesis Techniques

• The development of green chemistry approaches for drug design, like the synthesis of paracetamol analogs, underscores the importance of environmentally friendly methods in chemical synthesis. Such research contributes to the pharmaceutical industry by providing more sustainable production methods (Reddy et al., 2014).

Analytical and Characterization Techniques

• Studies on the synthesis and characterization of coordination complexes constructed from pyrazole-acetamide derivatives offer insights into the role of hydrogen bonding in the self-assembly process. These findings have implications for materials science, particularly in the design and development of molecular architectures with specific properties (Chkirate et al., 2019).